N,N-diethyl-N'-methyl-N'-[3-(2-nitrophenyl)-2-propen-1-yl]-1,2-ethanediamine

• IUPAC Name: N',N'-diethyl-N-methyl-N-[(E)-3-(2-nitrophenyl)prop-2-enyl]ethane-1,2-diamine
• InChI: InChI=1S/C16H25N3O2/c1-4-18(5-2)14-13-17(3)12-8-10-15-9-6-7-11-16(15)19(20)21/h6-11H,4-5,12-14H2,1-3H3/b10-8+
• InChI Key: ZAQAZUOERPGGRN-CSKARUKUSA-N
• Canonical SMILES: CCN(CC)CCN(C)CC=CC1=CC=CC=C1[N+](=O)[O-]
• Isomeric SMILES: CCN(CC)CCN(C)C/C=C/C1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol

Description

N,N-diethyl-N'-methyl-N'-[3-(2-nitrophenyl)-2-propen-1-yl]-1,2-ethanediamine, commonly referred to as "NPEA", is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. NPEA belongs to a class of compounds known as propenylamines and has been found to possess unique biochemical and physiological properties.

Mechanism of Action

The exact mechanism of action of NPEA is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the histaminergic, dopaminergic, and serotonergic systems. NPEA has also been found to bind to sigma receptors, which are involved in modulating pain perception and drug addiction.
Biochemical and Physiological Effects:
NPEA has been found to have a range of biochemical and physiological effects. In animal studies, NPEA has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and antipsychotic effects. NPEA has also been found to reduce inflammation and oxidative stress, which may contribute to its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using NPEA in lab experiments is its unique properties, which may provide insight into the mechanisms of various physiological processes. However, one limitation is that NPEA is a relatively new compound, and further research is needed to fully understand its potential applications.

Future Directions

There are several potential future directions for research on NPEA. One area of interest is its potential use in cancer treatment, particularly in combination with other drugs. Additionally, further research is needed to fully understand the mechanisms of action of NPEA and its potential use in treating various neurological and psychiatric disorders. Finally, there is a need for more studies on the safety and toxicity of NPEA, particularly in human subjects.

Synthesis Methods

The synthesis of NPEA involves the reaction of N,N-diethyl-N'-methyl-1,2-ethanediamine with 2-nitrochalcone in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain NPEA in a pure form.

Scientific Research Applications

NPEA has been studied for its potential therapeutic applications in various fields of science. In pharmacology, NPEA has been found to exhibit antihistaminic and anti-inflammatory properties. In addition, NPEA has been investigated for its potential use as an antidepressant and antipsychotic agent. Furthermore, NPEA has been studied for its potential use in cancer treatment due to its ability to inhibit tumor growth.